3-(2,2-Dimethoxyethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 3-(2,2-dimethoxyethyl)-1-methyl-5-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C9H13F3N2O2/c1-14-7(9(10,11)12)4-6(13-14)5-8(15-2)16-3/h4,8H,5H2,1-3H3
• InChI Key: CJDZAZVRJJZOMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)CC(OC)OC)C(F)(F)F
• Molecular Formula: C9H13F3N2O2
• Molecular Weight: 238.21 g/mol
• CAS No.: 1482520-10-4

Description

3-(2,2-Dimethoxyethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole ( 1482520-10-4) is a chemical building block of significant interest in medicinal and agrochemical research. It belongs to the class of 1-methyl-5-(trifluoromethyl)-1H-pyrazoles, a scaffold recognized for its broad and potent pharmacological activities . The pyrazole core is a privileged structure in drug discovery, featured in numerous therapeutic agents due to its diverse biological potential . The presence of the trifluoromethyl group is a key structural feature, as its incorporation into organic molecules is a established strategy to enhance metabolic stability, membrane permeability, and overall binding affinity to biological targets . This makes derivatives containing this group highly valuable for the synthesis of new compounds with improved pharmacokinetic properties. The 2,2-dimethoxyethyl side chain at the 3-position further differentiates this compound, offering a reactive acetal group that can be utilized as a synthetic handle for further chemical transformations or potentially as a precursor to an aldehyde functionality under acidic conditions. Researchers investigate this compound and its analogs primarily as a key intermediate in the development of novel active molecules. Pyrazole derivatives have demonstrated a wide spectrum of biological activities in scientific literature, including anti-inflammatory, antimicrobial, antifungal, anticancer, and analgesic properties . This reagent is provided For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 3-(2,2-Dimethoxyethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole is a member of the pyrazole family, which has garnered attention due to its diverse biological activities. This article provides a detailed overview of its biological activity, including antimicrobial properties, potential as a therapeutic agent, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-(2,2-Dimethoxyethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole is $C_{10}H_{12}F_3N_3O_2$. The structure features a trifluoromethyl group, which is known to enhance biological activity and lipophilicity.

Property	Value
Molecular Weight	251.22 g/mol
Melting Point	Not available
Solubility	Soluble in organic solvents
Log P (octanol-water)	Not available

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrazole derivatives. Research indicates that compounds similar to 3-(2,2-Dimethoxyethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole exhibit significant antibacterial and antifungal activities.

• Antibacterial Studies : In vitro tests against various strains of bacteria such as Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa have shown that pyrazole derivatives can inhibit bacterial growth effectively. The minimum inhibitory concentrations (MICs) for these compounds were determined using standard twofold dilution methods .
• Antifungal Activity : Compounds derived from pyrazoles have also been evaluated for their antifungal properties against strains like Candida albicans. Results indicated moderate antifungal activity, suggesting potential for development into therapeutic agents .

Case Study 1: Anticancer Potential

A study focused on the activation of the M2 isoform of pyruvate kinase (PKM2) by trifluoromethyl-pyrazole derivatives demonstrated promising results in cancer cell lines. The activation of PKM2 is associated with altered metabolism in cancer cells, which could lead to reduced proliferation rates. This finding suggests that compounds like 3-(2,2-Dimethoxyethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole may serve as potential anticancer agents .

Case Study 2: Synthesis and Evaluation

The synthesis of various pyrazole derivatives has been reported, showcasing their biological evaluations. One study synthesized several trifluoromethyl-pyrazoles and tested their biological activities against both Gram-positive and Gram-negative bacteria. The results indicated varying degrees of antimicrobial effectiveness, underscoring the influence of structural modifications on biological activity .

Table 2: Summary of Biological Activities

Activity Type	Target Organisms/Cells	Observed Effect
Antibacterial	E. coli, S. aureus, P. aeruginosa	Moderate inhibition
Antifungal	C. albicans, C. krusei	Moderate inhibition
Anticancer	Cancer cell lines (e.g., via PKM2 activation)	Reduced proliferation

Comparison with Similar Compounds

Substituent Position and Electronic Effects

Key Analogs :

1-Methyl-5-(trifluoromethyl)-1H-pyrazole derivatives with 4-position substitutions (e.g., 4-bromo, 4-iodo, or 4-aryl groups):

• These compounds (e.g., 3-chloro-4-iodo-1-methyl-5-(trifluoromethyl)-1H-pyrazole) are often intermediates for Suzuki cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups .
• Substitution at position 4 alters electronic properties differently compared to position 3. For example, a 4-iodo group facilitates Pd-catalyzed coupling, while a 3-dimethoxyethyl group may sterically hinder such reactions .

Its logP is likely higher than the dimethoxyethyl variant, impacting bioavailability .

Table 1: Substituent Effects on Properties

Compound	Substituent (Position 3)	Key Properties
Target Compound	2,2-Dimethoxyethyl	Polar, enhances solubility; may undergo acid-catalyzed hydrolysis
3-Chloro-4-iodo analog	Iodo (Position 4)	Electron-deficient; reactive in cross-coupling; high molecular weight
3-(4-Chloro-2-fluoro-5-methylphenyl) analog	Halogenated aryl	Lipophilic; potential pesticidal activity; lower solubility in polar solvents

Physicochemical Properties

• Solubility : The dimethoxyethyl group increases water solubility compared to trifluoromethyl or halogenated analogs. For example, the target compound’s logP is estimated to be lower than 3-(4-chloro-2-fluoro-5-methylphenyl) analogs .
• Stability : The acetal group in the dimethoxyethyl substituent may hydrolyze under acidic conditions, limiting its use in oral formulations. In contrast, halogenated analogs are more chemically inert .

Q & A

Q. Key Reaction Conditions :

Starting Material	Reagent/Catalyst	Solvent	Temperature	Yield
4,6,6-trimethoxy-1,1,1-trifluorohex-3-en-2-one	Hydrazine derivatives	Ethanol	80°C	90–98%
3-(Trifluoromethyl)-5-aryl-1H-pyrazole	CuI, K₂CO₃, 4-bromoanisole	Dioxane	100°C (sealed tube)	75–85%

Basic Characterization: What spectral techniques are critical for confirming the structure of this compound?

Q. Methodological Answer :

NMR Spectroscopy :

• ¹H NMR : Peaks at δ 3.3–3.5 ppm (dimethoxyethyl OCH₃ groups) and δ 6.5–7.2 ppm (pyrazole ring protons) confirm substituent positions.
• ¹³C NMR : Signals near δ 105–110 ppm (CF₃ carbon) and δ 50–55 ppm (dimethoxyethyl carbons) are diagnostic .

Mass Spectrometry : High-resolution MS (HRMS) confirms the molecular ion peak (e.g., m/z 296.1025 for C₁₁H₁₆F₃N₂O₂⁺) .

IR Spectroscopy : Strong absorption at 1700–1750 cm⁻¹ indicates carbonyl groups in intermediates, while 1100–1200 cm⁻¹ confirms C-F stretches .

Advanced Synthesis: How can regioselectivity challenges in pyrazole functionalization be addressed?

Methodological Answer :
Regioselectivity in pyrazole derivatives is influenced by:

• Steric and electronic effects : Electron-withdrawing groups (e.g., CF₃) at the 5-position direct substitutions to the 3-position.
• Catalytic systems : Copper(I) iodide with DMEDA enhances selectivity in Ullmann-type couplings for arylations at the 1-position .
• Solvent polarity : Polar aprotic solvents (e.g., DMF) favor nucleophilic attacks at less hindered positions .

Example : In , the dimethoxyethyl group’s steric bulk directs hydrazine attack to form the 5-trifluoromethyl isomer preferentially.

Advanced Purification: What challenges arise in purifying this compound, and how are they resolved?

Q. Methodological Answer :

• Challenge : The compound’s oily consistency complicates crystallization.
• Solutions :
  • Vacuum drying : Removes residual solvents effectively .
  • Column chromatography : Use silica gel with hexane/ethyl acetate (4:1) to separate regioisomers .
  • Distillation : For intermediates like 4,6,6-trimethoxy-1,1,1-trifluorohex-3-en-2-one, fractional distillation under reduced pressure improves purity .

Q. Comparative Purification Data :

Method	Purity Achieved	Key Advantage
Vacuum drying	>95%	Rapid for non-volatile oils
Column chromatography	>98%	Resolves regioisomers

Advanced Pharmacology: How does structural modification impact biological activity?

Methodological Answer :
Structure-activity relationship (SAR) studies reveal:

• Trifluoromethyl group : Enhances metabolic stability and lipophilicity, critical for blood-brain barrier penetration in neurological targets .
• Dimethoxyethyl chain : Improves solubility but may reduce binding affinity if steric hindrance occurs .
• N-methylation : Increases selectivity for enzyme active sites (e.g., Factor Xa inhibition in ’s razaxaban analog) .

Case Study : Replacing the dimethoxyethyl group with a 4-methoxyphenyl moiety () increased carbonic anhydrase inhibition by 20-fold, highlighting the role of aromatic π-stacking interactions.

Basic Safety: What precautions are necessary for handling this compound?

Q. Methodological Answer :

• Ventilation : Use fume hoods to avoid inhalation of vapors/dust .
• PPE : Nitrile gloves, safety goggles, and lab coats are mandatory.
• Storage : Keep in airtight containers at –20°C, away from oxidizers and moisture .
• First Aid : For skin contact, rinse with water for 15 minutes; seek medical attention if irritation persists .

Advanced Applications: What emerging pharmacological roles are explored for this compound?

Q. Methodological Answer :

• Anticancer Agents : Tubulin polymerization inhibition via diarylpyrazole motifs (analogous to ’s trimethoxyphenyl derivatives) .
• Neurological Targets : As a CDPPB analog (), it acts as an mGluR5 positive allosteric modulator, showing promise in schizophrenia models .
• Anticoagulants : Structural analogs (e.g., razaxaban) demonstrate Factor Xa inhibition with IC₅₀ values <10 nM .